![molecular formula C19H17F3N2O2 B2378126 N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-4-(trifluoromethyl)benzamide CAS No. 1448131-14-3](/img/structure/B2378126.png)
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-4-(trifluoromethyl)benzamide
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Overview
Description
Indole derivatives, such as the compound , have been found in many important synthetic drug molecules and have shown clinical and biological applications . They possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Techniques and Derivatives : N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-4-(trifluoromethyl)benzamide and its derivatives have been synthesized and studied for their structural properties and potential applications. For instance, compounds like 2-Hydroxy-N-{2-[2-hydroxyethyl)amino]ethyl}benzamide have been shown to form anionic metalloligands after deprotonation, which react with lanthanide salts to yield tetranuclear complexes (Costes, Vendier, & Wernsdorfer, 2010).
Medicinal Chemistry and Therapeutics
- Potential in Treating Alzheimer's Disease : A series of 5-aroylindolyl-substituted hydroxamic acids including a compound closely related to this compound has been developed. One of these compounds exhibited potent inhibitory selectivity against histone deacetylase 6 (HDAC6) and showed promise in ameliorating Alzheimer's disease phenotypes in animal models (Lee et al., 2018) (Lee et al., 2018).
Neuropharmacology
- Dopamine Receptor Binding : Compounds such as eticlopride, which share structural similarities with this compound, have been shown to selectively block dopamine-D2 binding sites in the rat brain (Hall, Köhler, & Gawell, 1985) (Hall, Köhler, & Gawell, 1985).
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the indole derivative.
Biochemical Pathways
Indole derivatives are known to affect a variety of pathways due to their broad-spectrum biological activities . The downstream effects of these pathway alterations would depend on the specific biological activity being exhibited (e.g., antiviral, anti-inflammatory, anticancer, etc.).
Result of Action
Given the broad-spectrum biological activities of indole derivatives, the effects could range from inhibition of viral replication (in the case of antiviral activity) to reduction of inflammation (in the case of anti-inflammatory activity) .
properties
IUPAC Name |
N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O2/c1-24-11-15(14-4-2-3-5-16(14)24)17(25)10-23-18(26)12-6-8-13(9-7-12)19(20,21)22/h2-9,11,17,25H,10H2,1H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSBBELMRZCASCW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC=C(C=C3)C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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